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Compound of Interest

Compound Name: A68930

Cat. No.: B1666407 Get Quote

Essential guidance for the safe handling and disposal of the potent and selective D1-like

dopamine receptor agonist, A68930, in a laboratory setting. This document provides procedural

recommendations to ensure personnel safety and environmental compliance.

For researchers, scientists, and drug development professionals handling A68930, adherence

to proper disposal procedures is critical for maintaining a safe laboratory environment and

complying with regulatory standards. Due to its potent biological activity, A68930 must be

treated as hazardous chemical waste. Disposal should always be in accordance with

institutional, local, state, and federal regulations.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of

A68930, including preparation for disposal, should be conducted in a certified chemical fume

hood to prevent inhalation of any dust or aerosols.

Disposal Protocol
Unused or waste A68930, including pure compound and contaminated materials, must not be

disposed of down the drain or in regular trash.[1][2] The following step-by-step procedure

outlines the recommended disposal process:

Segregation and Collection:
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Collect all waste A68930, including expired or unused quantities, and any materials

contaminated with the compound (e.g., pipette tips, vials, weighing paper) in a dedicated,

clearly labeled, and sealed hazardous waste container.

The container should be made of a material compatible with the chemical.

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name ("cis-(±)-1-(Aminomethyl)-3,4-dihydro-3-phenyl-1H-2-benzopyran-5,6-diol

hydrochloride"), and any other information required by your institution's Environmental

Health and Safety (EHS) department.

Storage:

Store the sealed hazardous waste container in a designated, secure area, away from

incompatible materials. The product information sheet for A68930 hydrochloride

recommends storage at -20°C. While this applies to the pure compound for stability, waste

storage should follow institutional guidelines for hazardous materials, which may include

designated secondary containment.

Arranging for Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to transport or dispose of the waste independently.

Decontamination of Glassware and Surfaces
For glassware and surfaces contaminated with A68930, a thorough decontamination process is

necessary:

Initial Rinse:

Rinse the contaminated glassware or surface with a suitable solvent, such as ethanol or

methanol, to dissolve the A68930.

Collect this initial rinse as hazardous waste in the designated container.
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Washing:

After the initial solvent rinse, wash the glassware with an appropriate laboratory detergent

and water.

The subsequent rinses can typically be disposed of down the drain, but it is crucial to

consult your institution's specific guidelines on this matter.

Surface Decontamination:

Wipe down contaminated surfaces with a cloth dampened with the chosen solvent,

followed by a clean, damp cloth.

Dispose of the used cloths as contaminated solid waste.

Quantitative Data Summary
Property Value Source

Chemical Name

cis-(±)-1-(Aminomethyl)-3,4-

dihydro-3-phenyl-1H-2-

benzopyran-5,6-diol

hydrochloride

Tocris Bioscience

Molecular Weight 307.78 Tocris Bioscience

Purity ≥98% (HPLC) Tocris Bioscience

Recommended Storage -20°C Tocris Bioscience
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Caption: Workflow for the proper disposal of A68930 waste.

Disclaimer: This document provides general guidance. All procedures must be conducted in

accordance with a site-specific risk assessment and in compliance with all applicable

institutional, local, state, and federal regulations for hazardous waste disposal.[3][4][5] Always

consult your institution's Environmental Health and Safety (EHS) department for specific

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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